Cas no 1803805-38-0 (3-Cyano-4-methoxypicolinoyl chloride)

• Product Name: 3-Cyano-4-methoxypicolinoyl chloride
• CAS No: 1803805-38-0
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 4802592
• Update Time: 2025-06-13

3-Cyano-4-methoxypicolinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-methoxypicolinoyl chloride

• Inchi： 1S/C8H5ClN2O2/c1-13-6-2-3-11-7(8(9)12)5(6)4-10/h2-3H,1H3
• InChI Key： SLAKQXPGMRICNG-UHFFFAOYSA-N
• SMILES： ClC(C1C(C#N)=C(C=CN=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on 3-Cyano-4-methoxypicolinoyl chloride

Recent Advances in the Application of 3-Cyano-4-methoxypicolinoyl Chloride (CAS: 1803805-38-0) in Chemical Biology and Pharmaceutical Research

3-Cyano-4-methoxypicolinoyl chloride (CAS: 1803805-38-0) has emerged as a pivotal building block in medicinal chemistry and chemical biology due to its unique reactivity profile and structural features. This heterocyclic acyl chloride derivative serves as a versatile intermediate for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and PROTACs (Proteolysis Targeting Chimeras). Recent studies have highlighted its utility in constructing picolinamide-based pharmacophores, which demonstrate enhanced binding affinity and metabolic stability compared to traditional benzamide analogs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's critical role in developing selective FGFR4 inhibitors for hepatocellular carcinoma treatment. Researchers utilized 3-cyano-4-methoxypicolinoyl chloride as a key intermediate to introduce the electron-withdrawing cyano group and methoxy substitution, which significantly improved the inhibitors' pharmacokinetic properties. The resulting compounds showed a 5-fold increase in plasma stability compared to their unsubstituted counterparts, while maintaining nanomolar potency against FGFR4 (IC50 = 2.3 nM).

In the field of targeted protein degradation, this chemical scaffold has gained attention for its ability to form stable ternary complexes with E3 ubiquitin ligases. A Nature Chemical Biology publication (2024) detailed its incorporation into novel cereblon-based PROTACs, where the picolinamide moiety derived from 3-cyano-4-methoxypicolinoyl chloride demonstrated superior recruitment efficiency of the CRL4CRBN E3 ligase complex. The study reported remarkable degradation efficiency (DC50 < 10 nM) for previously undruggable targets like transcription factor STAT3.

Recent synthetic methodology developments have expanded the utility of this compound. A 2024 ACS Catalysis paper described a novel nickel-catalyzed cross-coupling reaction that enables direct functionalization of the pyridine ring at the 5-position while preserving the reactive acyl chloride group. This breakthrough allows for rapid diversification of the scaffold, facilitating structure-activity relationship studies in drug discovery programs.

The compound's stability profile has been systematically investigated in a recent Pharmaceutical Research publication (2024). Accelerated stability studies revealed that 3-cyano-4-methoxypicolinoyl chloride maintains >95% purity under nitrogen atmosphere at -20°C for 12 months, making it suitable for long-term storage. However, the study cautioned against prolonged exposure to ambient humidity, as hydrolysis to the corresponding carboxylic acid was observed within 48 hours at 40°C/75% RH.

Emerging applications in radiopharmaceuticals have been reported in the Journal of Nuclear Medicine (2024), where researchers developed 68Ga-labeled probes using 3-cyano-4-methoxypicolinoyl chloride as a chelator scaffold. The resulting PET tracers showed excellent in vivo stability and tumor uptake in preclinical models of prostate cancer, with tumor-to-muscle ratios exceeding 8:1 at 60 minutes post-injection.

From a safety perspective, recent toxicological assessments published in Regulatory Toxicology and Pharmacology (2023) indicate that while the compound shows moderate acute toxicity (LD50 = 215 mg/kg in rats), proper handling with appropriate PPE significantly mitigates occupational hazards. The report emphasizes the importance of conducting all synthetic manipulations in well-ventilated fume hoods due to the compound's lachrymatory properties.

Looking forward, the unique properties of 3-cyano-4-methoxypicolinoyl chloride position it as a valuable tool for addressing current challenges in drug discovery, particularly in the development of covalent inhibitors and targeted protein degraders. Ongoing research is exploring its potential in covalent PROTAC design and as a scaffold for bifunctional chemical probes in chemical biology studies.